Cas no 1251195-14-8 (6-(Aminomethyl)isoindolin-1-one)

• Product Name: 6-(Aminomethyl)isoindolin-1-one
• CAS No: 1251195-14-8
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• MDL: MFCD22199283
• CID: 1035818
• PubChem ID: 58456158
• Update Time: 2025-10-15

6-(Aminomethyl)isoindolin-1-one Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)isoindolin-1-one
• AK118835
• KB-247143
• PB30477
• QC-108
• SureCN2042249
• 1251195-14-8
• 6-(aminomethyl)-2,3-dihydroisoindol-1-one
• EN300-6762388
• CS-0054853
• P13088
• DTXSID10729290
• DB-350171
• 1H-Isoindol-1-one, 6-(aminomethyl)-2,3-dihydro-
• SWVACKJYWYOGRE-UHFFFAOYSA-N
• SCHEMBL2042249
• 6-(aminomethyl)-2,3-dihydro-1H-isoindol-1-one
• BAC19514
• AKOS016000440

• MDL： MFCD22199283
• Inchi： 1S/C9H10N2O/c10-4-6-1-2-7-5-11-9(12)8(7)3-6/h1-3H,4-5,10H2,(H,11,12)
• InChI Key： SWVACKJYWYOGRE-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(CN)C=CC=2CN1

Computed Properties

• Exact Mass: 162.079312947g/mol
• Monoisotopic Mass: 162.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 6-(Aminomethyl)isoindolin-1-one

Professional Introduction to Compound with CAS No 1251195-14-8 and Product Name 6-(Aminomethyl)isoindolin-1-one

Compound with the CAS number 1251195-14-8 and the product name 6-(Aminomethyl)isoindolin-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The isoindolinone core, combined with an aminomethyl substituent, provides a versatile scaffold for further chemical modifications, making it a valuable intermediate in the synthesis of biologically active molecules.

The 6-(Aminomethyl)isoindolin-1-one structure is particularly intriguing because of its ability to participate in various chemical reactions that can be exploited for drug design. The amine group at the 6-position serves as a nucleophilic center, allowing for the introduction of diverse functional groups through reactions such as coupling and condensation. This flexibility is crucial for tailoring the compound's properties to meet specific pharmacological requirements.

In recent years, there has been a growing interest in isoindolinone derivatives due to their demonstrated biological activities. Studies have shown that these compounds exhibit a range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the aminomethyl group in 6-(Aminomethyl)isoindolin-1-one enhances its potential as a lead compound in drug discovery efforts. Researchers have leveraged this scaffold to develop novel molecules with improved efficacy and reduced toxicity compared to existing therapeutic agents.

One of the most promising applications of 6-(Aminomethyl)isoindolin-1-one is in the development of targeted therapies for cancer. Preclinical studies have indicated that derivatives of this compound can selectively inhibit the growth of certain cancer cell lines by targeting specific molecular pathways involved in tumor progression. The ability to modulate these pathways offers a promising strategy for developing more effective and less toxic cancer treatments. Furthermore, the compound's solubility and bioavailability make it an attractive candidate for formulation into various delivery systems, including nanoparticles and liposomes, which can enhance its therapeutic potential.

The synthesis of 6-(Aminomethyl)isoindolin-1-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the isoindolinone core efficiently. These techniques not only improve the efficiency of the synthesis but also allow for greater functional group tolerance, enabling the preparation of a diverse library of derivatives for further investigation.

Recent advancements in computational chemistry have also played a crucial role in understanding the structural and functional properties of 6-(Aminomethyl)isoindolin-1-one. Molecular modeling studies have provided insights into how different substituents on the isoindolinone ring influence its biological activity. These computational approaches complement experimental work by allowing researchers to predict the behavior of compounds before they are synthesized, thereby saving time and resources.

The pharmaceutical industry has recognized the potential of 6-(Aminomethyl)isoindolin-1-one as a building block for drug discovery. Several companies are currently exploring its applications in developing new treatments for various diseases. Collaborative efforts between academic researchers and industry scientists are accelerating progress in this area, leading to innovative solutions that address unmet medical needs.

As research continues to uncover new applications for 6-(Aminomethyl)isoindolin-1-one, it is expected that this compound will play an increasingly important role in pharmaceutical development. Its unique structural features and versatile reactivity make it a valuable tool for chemists and biologists working on next-generation therapeutics. The ongoing exploration of its biological activities and synthetic possibilities promises to yield significant advancements in medicine.